Cas no 108340-85-8 (Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI))
![Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) structure](https://www.kuujia.com/scimg/cas/108340-85-8x300.png)
108340-85-8 structure
Product Name:Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
CAS No:108340-85-8
Molecular Formula:C21H28N4O4
Molecular Weight:400.47142
CID:140963
PubChem ID:6442855
Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Properties
Names and Identifiers
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- Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
- Cyclo(L-alanyl-L-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
- 108233-95-0
- 108340-85-8
- Cyclo(L-alanyl-D-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
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- InChIKey: PWIZQNDYFYTXMJ-GZTJUZNOSA-N
- Inchi: InChI=1S/C21H28N4O4/c1-13(2)10-16-21(29)25(4)17(11-15-8-6-5-7-9-15)20(28)22-12-18(26)23-14(3)19(27)24-16/h5-9,11,13-14,16H,10,12H2,1-4H3,(H,22,28)(H,23,26)(H,24,27)/b17-11+
- SMILES: CC(CC1NC(=O)C(C)NC(=O)CNC(=O)/C(=C\C2C=CC=CC=2)/N(C)C1=O)C
Computed Properties
- Exact Mass: 400.211055
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 400.211055
- Heavy Atom Count: 29
- Complexity: 668
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 108
Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Related Literature
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1. Self- and dis-assembly behavior of segmented wormlike nanostructures from an ABC triblock copolymer†Kaiyuan Liang,Guohao He,Qimeng Wang,Zhiying Xie,Mingming Li,Xin Li,Haizhou Yu,Xiaoyan Qiu RSC Adv., 2021,11, 26629-26634
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Seung-Min Oh,Seung-Taek Myung J. Mater. Chem., 2012,22, 14932-14937
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Chi-An Chen,Yi-Min Chen,Ying-Sheng Huang,Dah-Shyang Tsai,Kwong-Kau Tiong,Pei-Chen Liao CrystEngComm, 2009,11, 2313-2318
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Xiangyong Zhao,Xiaobing Li,Di Lin,Bo Ren,Jie Jiao,Haosu Luo CrystEngComm, 2014,16, 2760-2765
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Donghai Yu,Chunying Rong,Tian Lu,Pratim K. Chattaraj,Frank De Proft Phys. Chem. Chem. Phys., 2017,19, 18635-18645
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Mitchell H. Weston,Yamil J. Colón,Youn-Sang Bae,Sergio J. Garibay,Randall Q. Snurr,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen J. Mater. Chem. A, 2014,2, 299-302
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Masahiro Asahara,Haruhiko Kurimoto,Masato Nakamizu,Shingo Hattori,Kazuteru Shinozaki Phys. Chem. Chem. Phys., 2020,22, 6361-6369
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Vishal Nemaysh,Pratibha Mehta Luthra RSC Adv., 2017,7, 37612-37626
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Sonia Peggiani,Pietro Marabotti,Riccardo Alberto Lotti,Anna Facibeni,Patrick Serafini,Alberto Milani,Valeria Russo,Andrea Li Bassi,Carlo Spartaco Casari Phys. Chem. Chem. Phys., 2020,22, 26312-26321
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